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Compound of Interest

Compound Name: U-104489

Cat. No.: B1682658

Despite a comprehensive search of scientific literature and public databases, there is currently
no available information on the applications of the chemical compound U-104489, also known
as PNU-104489, in the field of cancer research.

U-104489 is identified by the CAS Registry Number 177577-60-5 and has the systematic
IUPAC name N-[2-[4-[[3-(tert-butylamino)pyridin-2-yl]-ethylamino]piperidine-1-carbonyl]-1H-
indol-5-yllmethanesulfonamide. While the chemical structure is defined, its biological activity
and potential therapeutic applications, particularly in oncology, remain undocumented in
accessible scientific literature.

Extensive searches for preclinical studies, clinical trials, or any research detailing the
mechanism of action of U-104489 in cancer have not yielded any relevant results.
Consequently, it is not possible to provide a summary of quantitative data, detailed
experimental protocols, or diagrams of signaling pathways related to its use in cancer research,
as requested.

It is possible that research on this compound is in very early, unpublished stages, or that it was
investigated and not found to have significant anti-cancer properties, and therefore the results
were not published. Further inquiries into proprietary or internal research databases of
pharmaceutical companies that may have synthesized or investigated this molecule would be
necessary to uncover any potential data.

Researchers, scientists, and drug development professionals interested in this specific
molecule may need to initiate novel preclinical studies to determine if it has any efficacy or
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relevant biological activity in the context of cancer. Such studies would involve initial in vitro
screening against various cancer cell lines, followed by in vivo studies in animal models if any
promising activity is observed. These foundational investigations would be the first step in
determining if U-104489 holds any promise as a future cancer therapeutic.

 To cite this document: BenchChem. [U-104489: Uncharted Territory in Cancer Research].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682658#u-104489-applications-in-cancer-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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